Cas no 89635-43-8 (1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-ethyl-5-(phenylmethyl)-)

• Product Name: 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-ethyl-5-(phenylmethyl)-
• CAS No: 89635-43-8
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 593887
• PubChem ID: 71325325
• Update Time: 2025-04-19

1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-ethyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-ethyl-5-(phenylmethyl)-
• 5-benzyl-1-ethyl-1,5-benzodiazepine-2,4-dione
• 1-Benzyl-5-ethyl-1H-1,5-benzodiazepine-2,4(3H,5H)-dione
• DTXSID70754689
• 89635-43-8

• Inchi： 1S/C18H18N2O2/c1-2-19-15-10-6-7-11-16(15)20(18(22)12-17(19)21)13-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3
• InChI Key： FJBCESKVVUBLMV-UHFFFAOYSA-N
• SMILES： O=C1CC(N(CC)C2C=CC=CC=2N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.6Ų